![molecular formula C14H13N3OS B3864158 N'-[4-(methylthio)benzylidene]nicotinohydrazide](/img/structure/B3864158.png)
N'-[4-(methylthio)benzylidene]nicotinohydrazide
Overview
Description
N'-[4-(methylthio)benzylidene]nicotinohydrazide, also known as MNBH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. MNBH is a yellow crystalline solid with a molecular formula of C15H14N4OS and a molecular weight of 306.36 g/mol.
Mechanism of Action
The mechanism of action of N'-[4-(methylthio)benzylidene]nicotinohydrazide varies depending on its application. In medicine, N'-[4-(methylthio)benzylidene]nicotinohydrazide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the formation of amyloid beta plaques and alpha-synuclein aggregates by binding to the proteins and preventing their aggregation.
In agriculture, N'-[4-(methylthio)benzylidene]nicotinohydrazide inhibits the activity of acetylcholinesterase in insects, leading to paralysis and death.
Biochemical and Physiological Effects:
N'-[4-(methylthio)benzylidene]nicotinohydrazide has been shown to have various biochemical and physiological effects depending on its application. In medicine, N'-[4-(methylthio)benzylidene]nicotinohydrazide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce the formation of amyloid beta plaques and alpha-synuclein aggregates in the brain.
In agriculture, N'-[4-(methylthio)benzylidene]nicotinohydrazide causes paralysis and death in insects by inhibiting the activity of acetylcholinesterase.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[4-(methylthio)benzylidene]nicotinohydrazide in lab experiments is its low toxicity, making it a safe compound to work with. It is also relatively easy to synthesize and purify. However, one limitation of using N'-[4-(methylthio)benzylidene]nicotinohydrazide is its limited solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the study of N'-[4-(methylthio)benzylidene]nicotinohydrazide. In medicine, further studies are needed to determine the efficacy of N'-[4-(methylthio)benzylidene]nicotinohydrazide in the treatment of Alzheimer's disease and Parkinson's disease. It is also important to investigate the potential side effects of N'-[4-(methylthio)benzylidene]nicotinohydrazide on healthy cells.
In agriculture, further studies are needed to determine the efficacy of N'-[4-(methylthio)benzylidene]nicotinohydrazide as a herbicide and fungicide. It is also important to investigate the potential impact of N'-[4-(methylthio)benzylidene]nicotinohydrazide on non-target organisms.
In material science, further studies are needed to investigate the potential use of N'-[4-(methylthio)benzylidene]nicotinohydrazide as a corrosion inhibitor and as a dye for textile applications.
Conclusion:
In conclusion, N'-[4-(methylthio)benzylidene]nicotinohydrazide is a chemical compound that has potential applications in various scientific fields such as medicine, agriculture, and material science. Its low toxicity and ease of synthesis make it a promising compound for further research. However, further studies are needed to determine its efficacy and potential side effects in different applications.
Scientific Research Applications
N'-[4-(methylthio)benzylidene]nicotinohydrazide has been extensively studied for its potential applications in various scientific fields. In medicine, N'-[4-(methylthio)benzylidene]nicotinohydrazide has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease due to its ability to inhibit the formation of amyloid beta plaques and alpha-synuclein aggregates, respectively.
In agriculture, N'-[4-(methylthio)benzylidene]nicotinohydrazide has been shown to have insecticidal properties by inhibiting the activity of acetylcholinesterase, an enzyme that is essential for the nervous system of insects. It has also been studied for its potential use as a herbicide and fungicide.
In material science, N'-[4-(methylthio)benzylidene]nicotinohydrazide has been studied for its potential use as a corrosion inhibitor and as a dye for textile applications.
properties
IUPAC Name |
N-[(E)-(4-methylsulfanylphenyl)methylideneamino]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3OS/c1-19-13-6-4-11(5-7-13)9-16-17-14(18)12-3-2-8-15-10-12/h2-10H,1H3,(H,17,18)/b16-9+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMICLLKNZMFPPT-CXUHLZMHSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C=NNC(=O)C2=CN=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1=CC=C(C=C1)/C=N/NC(=O)C2=CN=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(4-(Methylthio)benzylidene)nicotinohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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